(2,4)-Dihydroxy-5-(2,3-dimethylphenyl)pyrimidine, 95%
Overview
Description
(2,4)-Dihydroxy-5-(2,3-dimethylphenyl)pyrimidine, 95% (also known as 2,4-DHP-95) is a synthetic pyrimidine derivative that has been widely studied for its potential applications in scientific research. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. 2,4-DHP-95 has been used in a variety of research applications, including drug discovery and development, drug metabolism studies, and enzyme inhibition studies.
Scientific Research Applications
2,4-DHP-95 has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. It has also been used to study the effects of drugs on the human body, as well as to study the effects of drug interactions. Additionally, 2,4-DHP-95 has been used in drug discovery and development studies, as it has been found to be a potent inhibitor of certain enzyme targets.
Mechanism of Action
The mechanism of action of 2,4-DHP-95 is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in drug metabolism, such as cytochrome P450 enzymes. Additionally, it has been found to interact with certain proteins in the body, which may lead to its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-DHP-95 are not yet fully understood. However, it has been found to be a potent inhibitor of certain enzymes involved in drug metabolism, such as cytochrome P450 enzymes. Additionally, it has been found to interact with certain proteins in the body, which may lead to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-DHP-95 in lab experiments include its availability, its low cost, and its high purity. Additionally, it is easy to synthesize and can be used in a variety of research applications. However, there are some limitations to using 2,4-DHP-95 in lab experiments. For example, its mechanism of action is not yet fully understood, and it may interact with other drugs or substances in the body, which could lead to unexpected effects.
Future Directions
There are a number of potential future directions for research involving 2,4-DHP-95. These include further studies of its mechanism of action, as well as its potential therapeutic applications. Additionally, further studies could be conducted to investigate its potential interactions with other drugs or substances in the body. Finally, further research could be conducted to explore its potential use in drug discovery and development studies.
Synthesis Methods
2,4-DHP-95 can be synthesized by a variety of methods. One such method involves the reaction of 2,4-dichloro-5-(2,3-dimethylphenyl)pyrimidine with sodium hydroxide in aqueous solution. This reaction yields a white solid that is 95% pure 2,4-DHP-95. It can also be synthesized by reacting 2,4-diaminopyrimidine with 2,3-dimethylphenyl bromide in the presence of a base, such as sodium methoxide.
properties
IUPAC Name |
5-(2,3-dimethylphenyl)-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-7-4-3-5-9(8(7)2)10-6-13-12(16)14-11(10)15/h3-6H,1-2H3,(H2,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWKGRQLZUQUSJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=CNC(=O)NC2=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
